7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid

• IUPAC Name: 7,7-dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H9NO4S/c11-9(12)7-3-6-1-2-15(13,14)5-8(6)10-4-7/h3-4H,1-2,5H2,(H,11,12)
• InChI Key: RAXANLMHRVUPEB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC2=C1C=C(C=N2)C(=O)O
• Molecular Formula: C9H9NO4S
• Molecular Weight: 227.24 g/mol

Description

“7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid” is a heterocyclic compound. Its IUPAC name is "5,8-dihydro-6H-thiopyrano [3,4-b]pyridine-3-carboxylic acid 7,7-dioxide". The compound has a molecular weight of 227.24.

Molecular Structure Analysis

The InChI code for this compound is "1S/C9H9NO4S/c11-9(12)7-3-6-1-2-15(13,14)5-8(6)10-4-7/h3-4H,1-2,5H2,(H,11,12)". This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Derivative Formation

The chemical 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid and its derivatives are primarily used in synthetic chemistry. Research includes the synthesis of various thiopyranopyridine derivatives, where the sulfur atom is strategically placed in relation to the pyridine ring. These derivatives are synthesized using different methods and reagents, leading to a range of compounds with diverse structures and properties (Clarke, Goulding, & Scrowston, 1984).

Potential in Drug Discovery

A related area of study involves the exploration of 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid derivatives for potential drug discovery. Some derivatives have been synthesized and assessed for their cardiotonic activity, suggesting possible applications in cardiovascular therapeutics (Mosti, Menozzi, Schenone, Dorigo, Gaion, & Belluco, 1992).

Combinatorial Chemistry

The compound and its derivatives are also of interest in combinatorial chemistry. One study describes a method for the combinatorial synthesis of highly substituted thiopyrano[3,4-b]pyridin-5(4H)-one derivatives. This research demonstrates the potential of these compounds in the field of medicinal chemistry and drug development, highlighting their versatility and adaptability for various synthetic applications (Yao, Wang, Jiang, & Tu, 2010).

Antifungal and Antibacterial Activities

Some derivatives of 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid have been investigated for their antifungal and antibacterial properties. This includes the synthesis of novel heterocyclic systems with demonstrated high antifungal and antibacterial activities, marking their significance in the search for new antimicrobial agents (Dawood, 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.